Cas no 2368222-27-7 (1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2,3,5,6-d4)piperidine-2,2,3,3,4,4,5,5,6,6-d10)

• Product Name: 1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2,3,5,6-d4)piperidine-2,2,3,3,4,4,5,5,6,6-d10
• CAS No: 2368222-27-7
• MF: C₁₇H₂₆BNO₂
• MW: 301.291108608246
• CID: 6823438
• PubChem ID: 172400193
• Update Time: 2025-03-01

1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2,3,5,6-d4)piperidine-2,2,3,3,4,4,5,5,6,6-d10 Chemical and Physical Properties

Names and Identifiers

• CS-20323
• 2368222-27-7
• 1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2,3,5,6-d4)piperidine-2,2,3,3,4,4,5,5,6,6-d10

• Inchi： 1S/C17H26BNO2/c1-16(2)17(3,4)21-18(20-16)14-8-10-15(11-9-14)19-12-6-5-7-13-19/h8-11H,5-7,12-13H2,1-4H3/i5D2,6D2,7D2,8D,9D,10D,11D,12D2,13D2
• InChI Key： OTOKWHGMHAAFRM-LRPYRZIDSA-N
• SMILES： O1B(C2C([2H])=C([2H])C(=C([2H])C=2[2H])N2C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C2([2H])[2H])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 301.2935337Da
• Monoisotopic Mass: 301.2935337Da
• Isotope Atom Count: 14
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų